Cas no 1955554-27-4 (1,2,5,6,7,8-hexahydro-2,6-naphthyridin-1-one dihydrochloride)

• Product Name: 1,2,5,6,7,8-hexahydro-2,6-naphthyridin-1-one dihydrochloride
• CAS No: 1955554-27-4
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• MDL: MFCD29060410
• CID: 5248388
• PubChem ID: 122236511
• Update Time: 2026-03-09

1,2,5,6,7,8-hexahydro-2,6-naphthyridin-1-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• dihydrochloride
• 1,2,5,6,7,8-hexahydro-2,6-naphthyridin-1-one dihydrochloride

• MDL： MFCD29060410
• Inchi： 1S/C8H10N2O.ClH/c11-8-7-2-3-9-5-6(7)1-4-10-8;/h1,4,9H,2-3,5H2,(H,10,11);1H
• InChI Key： ISISPMLIIGNHIH-UHFFFAOYSA-N
• SMILES： O=C1NC=CC2CNCCC1=2.Cl

Additional information on 1,2,5,6,7,8-hexahydro-2,6-naphthyridin-1-one dihydrochloride

Comprehensive Overview of 1,2,5,6,7,8-Hexahydro-2,6-naphthyridin-1-one Dihydrochloride (CAS No. 1955554-27-4)

The compound 1,2,5,6,7,8-hexahydro-2,6-naphthyridin-1-one dihydrochloride (CAS No. 1955554-27-4) is a chemically significant molecule with a wide range of potential applications in pharmaceutical research and development. This heterocyclic compound features a naphthyridine core, which is a privileged scaffold in medicinal chemistry due to its ability to interact with various biological targets. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for experimental and therapeutic use.

Recent trends in drug discovery highlight the growing interest in naphthyridine derivatives, particularly for their role in targeting enzymes and receptors involved in neurological and inflammatory diseases. Researchers are actively exploring the potential of 1,2,5,6,7,8-hexahydro-2,6-naphthyridin-1-one as a building block for novel therapeutics, given its structural similarity to other bioactive compounds. The dihydrochloride salt form further broadens its utility in formulation development, addressing challenges related to bioavailability and pharmacokinetics.

One of the most frequently asked questions in scientific forums is how CAS No. 1955554-27-4 compares to other naphthyridine-based compounds in terms of efficacy and safety. Preliminary studies suggest that this compound exhibits a favorable profile, with low cytotoxicity and high selectivity for certain biological targets. Its hexahydro structure contributes to its metabolic stability, a critical factor in drug design. Additionally, the presence of the 1-one moiety allows for further chemical modifications, enabling the creation of analogs with tailored properties.

In the context of current research hotspots, 1,2,5,6,7,8-hexahydro-2,6-naphthyridin-1-one dihydrochloride has garnered attention for its potential role in addressing unmet medical needs. For instance, its application in neurodegenerative diseases, such as Alzheimer's and Parkinson's, is under investigation due to its ability to modulate key pathways involved in neuroprotection. The compound's dihydrochloride form also facilitates its use in preclinical studies, where consistent solubility and stability are paramount.

From a synthetic chemistry perspective, the preparation of CAS No. 1955554-27-4 involves multi-step reactions, often starting from readily available precursors. The naphthyridine core is constructed through cyclization reactions, followed by reduction to achieve the hexahydro state. The final step involves salt formation with hydrochloric acid to yield the dihydrochloride product. This synthetic route is scalable and reproducible, making the compound accessible for further research.

The pharmaceutical industry is increasingly leveraging computational tools to predict the behavior of compounds like 1,2,5,6,7,8-hexahydro-2,6-naphthyridin-1-one dihydrochloride. Molecular docking and dynamics simulations have provided insights into its binding modes and interactions with biological targets. These in silico studies complement experimental data, accelerating the identification of promising candidates for drug development.

Another area of interest is the compound's potential in combination therapies. Given its structural features, CAS No. 1955554-27-4 could synergize with other active ingredients to enhance therapeutic outcomes. This approach aligns with the growing trend toward personalized medicine, where multi-targeted strategies are employed to address complex diseases.

In summary, 1,2,5,6,7,8-hexahydro-2,6-naphthyridin-1-one dihydrochloride (CAS No. 1955554-27-4) represents a versatile and promising compound in modern drug discovery. Its unique naphthyridine scaffold, combined with the advantages of the dihydrochloride salt form, positions it as a valuable tool for researchers. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in the development of next-generation therapeutics.